Cas no 161754-60-5 ((S)-N-(2,2-Difluoroethylidene)-1-phenylethanamine)

(S)-N-(2,2-Difluoroethylidene)-1-phenylethanamine is a chiral amine derivative featuring a difluoroethylidene moiety, which enhances its reactivity and selectivity in asymmetric synthesis. The presence of fluorine atoms contributes to increased metabolic stability and improved binding affinity in pharmaceutical applications. Its stereospecific (S)-configuration makes it valuable for enantioselective transformations, particularly in the synthesis of bioactive compounds. The compound's structural rigidity and electron-withdrawing difluoro group facilitate its use as a key intermediate in medicinal chemistry, enabling the development of fluorinated analogs with optimized pharmacokinetic properties. Suitable for use under inert conditions, it offers synthetic versatility in organofluorine chemistry and catalyst design.

(S)-N-(2,2-Difluoroethylidene)-1-phenylethanamine structure

161754-60-5 structure

Product Name:(S)-N-(2,2-Difluoroethylidene)-1-phenylethanamine

CAS No:161754-60-5

MF:C₁₀H₁₁F₂N

MW:183.1978495121

CID:65609

PubChem ID:7009147

Update Time:2025-10-29

(S)-N-(2,2-Difluoroethylidene)-1-phenylethanamine Chemical and Physical Properties

Names and Identifiers

- (S)-N-(2,2-Difluoroethylidene)-1-phenylethanamine
- (S)-N-(2,2-Difluoroethylidene)-1-phenylethylamine
- AB1010797
- AG-E-11485
- CTK4D0951
- D2524
- KB-05598
- (S)-N-(2,2-DIFLUOROETHYLIDENE)-ALPHA-METHYLBENZYLAMINE
- (S)-N-(2,2-DIFLUOROETHYLIDENE)-1-PHENYLETHYLAMINE 98+%
- AKOS006237426
- (S,E)-N-(2,2-difluoroethylidene)-1-phenylethanamine
- AKOS015852903
- MOMZKLAUXURNPG-QMMMGPOBSA-N
- DTXSID80426547
- J-009856
- (1E)-2,2-Difluoro-N-[(1S)-1-phenylethyl]ethan-1-imine
- 2,2-Difluoro-N-[(1S)-1-phenylethyl]ethanimine
- (2,2-DIFLUOROETHYLIDENE)[(1S)-1-PHENYLETHYL]AMINE
- 161754-60-5
- Inchi： 1S/C10H11F2N/c1-8(13-7-10(11)12)9-5-3-2-4-6-9/h2-8,10H,1H3/b13-7+/t8-/m0/s1
- InChI Key： MOMZKLAUXURNPG-MTDSNMTDSA-N
- SMILES： FC(/C=N/[C@@H](C)C1C=CC=CC=1)F

Computed Properties

Exact Mass: 183.08603
Monoisotopic Mass: 183.08595568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.8
Topological Polar Surface Area: 12.4Å²

Experimental Properties

Color/Form: Light yellow yellow transparent liquid
Density: 1.09
Boiling Point: 216.2°Cat760mmHg
Flash Point: 84.6°C
Refractive Index: -85 ° (C=1.5, MeOH)
PSA: 12.36
LogP: 3.08350
Solubility: Not determined
Specific Rotation: -85 º (c=1.5, MeOH)

(S)-N-(2,2-Difluoroethylidene)-1-phenylethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-296365-1g	(S)-N-(2,2-Difluoroethylidene)-1-phenylethylamine,	161754-60-5		1g	￥1015.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-296365-1 g	(S)-N-(2,2-Difluoroethylidene)-1-phenylethylamine,	161754-60-5		1g	￥1,015.00	2023-07-10
Crysdot LLC	CD12136431-5g	(S)-N-(2,2-Difluoroethylidene)-1-phenylethanamine	161754-60-5	95+%	5g	$535	2024-07-24